Cas no 1040635-88-8 (2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol)

• Product Name: 2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol
• CAS No: 1040635-88-8
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.872421741486
• CID: 5382611
• Update Time: 2025-11-01

2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-5-ethyl-6-methyl-1H-pyrimidin-4-one
• 2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol

• Inchi： 1S/C18H18ClN3O2S/c1-4-14-10(2)20-18(22-16(14)23)25-9-15-11(3)24-17(21-15)12-5-7-13(19)8-6-12/h5-8H,4,9H2,1-3H3,(H,20,22,23)
• InChI Key： UZWFEYZBIBINSH-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(C)OC(C3=CC=C(Cl)C=C3)=N2)NC(C)=C(CC)C(=O)N=1

Additional information on 2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol

Introduction to 2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol (CAS No. 1040635-88-8)

2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1040635-88-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate molecular framework of this compound, characterized by a pyrimidine core adorned with various substituents, makes it a subject of intense study for its potential therapeutic applications.

The molecular structure of 2-({[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a 4-chlorophenyl moiety at the 2-position of the oxazole ring enhances its interaction with biological targets, while the 5-methyl group at the same ring introduces steric and electronic modifications that can influence its pharmacokinetic profile. The pyrimidine ring itself is a well-known scaffold in medicinal chemistry, often serving as a core structure in nucleoside analogs and other bioactive molecules.

In recent years, there has been a surge in research focused on developing novel compounds with antiviral, anticancer, and anti-inflammatory properties. The compound 2-({"[2-(4-chlorophenyl)-5-methyl-1,3 oxazol -4 -yl]methyl} sulfanyl) -5 - ethyl -6 -methylpyrimidin -4 -ol has emerged as a promising candidate in this context. Its ability to modulate various biological pathways makes it a valuable asset in the quest for new therapeutic agents. Specifically, studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in viral replication and cancer cell proliferation.

The synthesis of 2-({"[2-(4-chlorophenyl)-5-methyl-l ,3 oxazol -4 -yl]methyl} sulfanyl) -5 - ethyl -6 -methylpyrimidin -4 -ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the oxazole ring, which is then functionalized to introduce the pyrimidine moiety. The subsequent introduction of the 4-chlorophenyl and 5-methyl substituents further refines the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacological profile of 2-({"[2-(4-chlorophenyl)-5-methyl-l ,3 oxazol -4 -yl]methyl} sulfanyl) -5 - ethyl -6 -methylpyrimidin -4 -ol has been extensively evaluated in both in vitro and in vivo models. Initial studies have demonstrated its efficacy in inhibiting key enzymes such as kinases and phosphodiesterases, which are crucial for cell signaling pathways. Furthermore, preclinical trials have shown promising results in terms of toxicity profiles and pharmacokinetic behavior, suggesting its potential for further development into a clinical drug.

The compound's structural features also make it an attractive candidate for drug design and discovery. The presence of multiple reactive sites allows for further derivatization and optimization to enhance its biological activity and selectivity. Researchers are exploring various modifications to fine-tune its interactions with target proteins and improve its overall therapeutic index. This includes exploring different substitution patterns on the pyrimidine ring and investigating alternative sulfanyl groups that might enhance binding affinity.

In addition to its potential therapeutic applications, 2-({"[2-(4-chlorophenyl)-5-methyl-l ,3 oxazol -4 -yl]methyl} sulfanyl) -5 - ethyl -6 -methylpyrimidin -4 -ol has also been studied for its role in chemical biology research. Its unique structural properties make it a valuable tool for understanding enzyme mechanisms and developing new methodologies for drug discovery. By using this compound as a probe molecule, scientists can gain insights into how different biochemical pathways interact and how they can be modulated for therapeutic benefit.

The future prospects for 2-({"[2-(4-chlorophenyl)-5-methyl-l ,3 oxazol -4 yl]methyl} sulfanyl) -5 ethyl 6 methylpyrimidin 4 ol are bright, with ongoing research aimed at elucidating its full potential. As our understanding of biological systems continues to grow, so too will our ability to design molecules that interact selectively with disease-causing targets. This compound represents just one example of how innovative chemical design can lead to breakthroughs in medicine.